Cas no 41223-27-2 (4-methoxybutan-2-ol)

• Product Name: 4-methoxybutan-2-ol
• CAS No: 41223-27-2
• MF: C₅H₁₂O₂
• MW: 104.147582054138
• CID: 55383
• PubChem ID: 12651695
• Update Time: 2025-10-30

4-methoxybutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-butanol
• 4-methoxybutan-2-ol
• 1,3-butylene glycol methyl ether
• 2-Butanol,4-methoxy
• 4-methoxy-butan-2-ol
• 1-Methoxy-3-hydroxybutane
• 41223-27-2
• SCHEMBL315831
• DTXSID40505746
• AKOS010672839
• A825472
• Z818738042
• 2-methoxy ethyl ethanol
• EN300-117204

• Inchi： 1S/C5H12O2/c1-5(6)3-4-7-2/h5-6H,3-4H2,1-2H3
• InChI Key： METPUBMTPUYMGR-UHFFFAOYSA-N
• SMILES： O(C)CCC(C)O

Computed Properties

• Exact Mass: 104.08400
• Monoisotopic Mass: 104.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 162.9±8.0 °C at 760 mmHg
• Flash Point: 51.3±7.7 °C
• Refractive Index: 1.408
• PSA: 29.46000
• LogP: 0.40370
• Vapor Pressure: 0.7±0.7 mmHg at 25°C

4-methoxybutan-2-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 4-methoxybutan-2-ol

4-Methoxybutan-2-ol (CAS No. 41223-27-2): A Comprehensive Overview

4-Methoxybutan-2-ol (CAS No. 41223-27-2) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, cosmetics, and chemical synthesis. This compound, also known as 4-methoxy-2-butanol, is characterized by its molecular formula C5H12O2 and a molecular weight of 104.15 g/mol. The structure of 4-methoxybutan-2-ol consists of a four-carbon chain with a methoxy group (-OCH3) attached to the fourth carbon and a hydroxyl group (-OH) attached to the second carbon.

The physical properties of 4-methoxybutan-2-ol are noteworthy for its applications. It is a colorless liquid with a mild, characteristic odor. The compound has a boiling point of approximately 160°C and a melting point of -75°C. It is soluble in water and many organic solvents, making it highly versatile for use in various chemical processes and formulations.

In the pharmaceutical industry, 4-methoxybutan-2-ol has shown promise as an intermediate in the synthesis of drugs and other bioactive compounds. Its hydroxyl group can participate in various chemical reactions, such as esterification, etherification, and oxidation, which are crucial steps in the development of new pharmaceuticals. Recent studies have explored the use of 4-methoxybutan-2-ol in the synthesis of anti-inflammatory agents and antiviral compounds, highlighting its potential in drug discovery and development.

In the field of cosmetics, 4-methoxybutan-2-ol is valued for its skin conditioning properties. It can be used as a humectant to retain moisture in skin care products, contributing to improved skin hydration and texture. Additionally, its solubility in both water and organic solvents makes it an effective solvent for various cosmetic formulations, including lotions, creams, and serums.

The chemical synthesis of 4-methoxybutan-2-ol can be achieved through several routes. One common method involves the reaction of 1-bromobutane with sodium methoxide to form 4-methoxybutan-1-ol, followed by reduction to obtain the desired compound. Another approach involves the Grignard reaction between methyl magnesium bromide and 1-bromobutane, followed by hydrolysis to yield 4-methoxybutan-2-ol. These synthetic methods provide flexibility in large-scale production and can be optimized for cost-effectiveness and environmental sustainability.

The safety profile of 4-methoxybutan-2-ol is an important consideration for its industrial applications. Extensive toxicological studies have shown that it is generally considered safe when used within recommended concentrations. However, like many organic compounds, it should be handled with appropriate precautions to avoid inhalation or skin contact. Proper storage conditions, such as keeping it away from heat sources and incompatible materials, are essential to ensure its stability and safety.

In recent years, research has also focused on the environmental impact of 4-methoxybutan-2-ol. Studies have investigated its biodegradability and potential effects on aquatic ecosystems. Results indicate that it is moderately biodegradable under aerobic conditions and does not pose significant environmental risks when used responsibly.

The versatility of 4-methoxybutan-2-ol extends beyond its direct applications. It serves as a valuable building block for the synthesis of more complex molecules with diverse functionalities. For instance, it can be used as a starting material for the preparation of surfactants, plasticizers, and other industrial chemicals. Its ability to undergo selective functionalization reactions makes it an attractive candidate for developing new materials with tailored properties.

In conclusion, 4-methoxybutan-2-ol (CAS No. 41223-27-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, cosmetics, and chemical synthesis. Its unique chemical structure and favorable physical properties make it an essential component in various formulations and processes. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry and related industries.